isopropyl 2-chloro-5-{[(2-naphthoylamino)carbonothioyl]amino}benzoate

• IUPAC Name: propan-2-yl 2-chloro-5-(naphthalene-2-carbonylcarbamothioylamino)benzoate
• InChI: InChI=1S/C22H19ClN2O3S/c1-13(2)28-21(27)18-12-17(9-10-19(18)23)24-22(29)25-20(26)16-8-7-14-5-3-4-6-15(14)11-16/h3-13H,1-2H3,(H2,24,25,26,29)
• InChI Key: KFESODRVDUJQQW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=C(C=CC(=C1)NC(=S)NC(=O)C2=CC3=CC=CC=C3C=C2)Cl
• Molecular Formula: C22H19ClN2O3S
• Molecular Weight: 426.9 g/mol

Description

Isopropyl 2-chloro-5-{[(2-naphthoylamino)carbonothioyl]amino}benzoate is a synthetic compound that has gained attention in the scientific community due to its potential for various applications. It belongs to the class of synthetic cannabinoids, which are compounds that mimic the effects of natural cannabinoids found in the cannabis plant.

Mechanism of Action

The mechanism of action of isopropyl 2-chloro-5-{[(2-naphthoylamino)carbonothioyl]amino}benzoate is not fully understood. However, it is believed to act on the endocannabinoid system, which is a complex signaling system that regulates various physiological processes, including pain, inflammation, and immune function. Specifically, it is thought to activate the CB1 and CB2 receptors, which are part of the endocannabinoid system, leading to the modulation of various signaling pathways.
Biochemical and Physiological Effects:
Isopropyl 2-chloro-5-{[(2-naphthoylamino)carbonothioyl]amino}benzoate has been found to have various biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been found to have anti-cancer properties, inhibiting the growth and proliferation of various cancer cell lines. Additionally, it has been found to modulate the immune system, leading to the suppression of immune responses.

Advantages and Limitations for Lab Experiments

Isopropyl 2-chloro-5-{[(2-naphthoylamino)carbonothioyl]amino}benzoate has several advantages and limitations for lab experiments. Its synthetic nature allows for the production of large quantities of the compound, which is essential for conducting experiments. Additionally, it has been found to have high potency, meaning that small amounts of the compound can produce significant effects. However, its synthetic nature also means that it may have different pharmacological properties compared to natural cannabinoids found in the cannabis plant. Additionally, its potential for off-target effects and toxicity must be carefully evaluated.

Future Directions

There are several future directions for research on isopropyl 2-chloro-5-{[(2-naphthoylamino)carbonothioyl]amino}benzoate. One direction is to further investigate its potential as a neuroprotective agent, as it has been found to have protective effects in animal models of neurodegenerative diseases. Another direction is to study its potential as a tool for drug discovery, as it has been found to have anti-cancer properties. Additionally, further studies are needed to fully understand its mechanism of action and potential off-target effects.

Scientific Research Applications

Isopropyl 2-chloro-5-{[(2-naphthoylamino)carbonothioyl]amino}benzoate has been studied for its potential applications in various scientific fields. It has been found to have analgesic, anti-inflammatory, and anti-cancer properties. It has also been studied for its potential as a neuroprotective agent and for its ability to modulate the immune system. Additionally, it has been investigated for its potential use in drug discovery and as a tool for studying the endocannabinoid system.